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Compound of Interest

Compound Name: Bronze Orange

Cat. No.: B606994

A Comparative Guide for Researchers and Drug Development Professionals

In the diverse landscape of industrial colorants, Bronze Orange, chemically identified as
Pigment Red 53:1 (PR 53:1), stands out as a widely utilized monoazo lake pigment.[1][2][3]
Renowned for its vibrant yellowish-red hue and economic advantages, it finds extensive
application in the manufacturing of plastics, printing inks, and rubber products.[1][4][5] This
guide provides an objective comparison of Bronze Orange's performance and cost-
effectiveness against viable alternatives, supported by experimental data and standardized
testing protocols.

Performance and Cost Analysis

Bronze Orange (PR 53:1) is often favored for its high tinting strength, good heat stability, and
excellent solvent resistance, making it a versatile choice for numerous applications.[1][6]
However, a notable limitation is its relatively poor lightfastness, which can restrict its use in
products exposed to prolonged sunlight.[1][6]

The cost-effectiveness of PR 53:1 is a primary driver of its popularity. While prices fluctuate
based on supplier and purity, it generally represents a more economical option compared to
higher-performance pigments. The following table summarizes the key performance indicators
and approximate costs of Bronze Orange and its common alternatives.
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Note: Prices are indicative and subject to market variations. Performance data can vary
between manufacturers.

Experimental Protocols

The performance data presented in this guide is based on standardized testing methodologies
to ensure comparability and reliability.

Lightfastness Testing

Lightfastness is determined by exposing pigmented samples to a controlled light source that
simulates indoor or outdoor conditions. The degree of color change is then assessed against a
standardized scale.

o Standard: ASTM D4303 - Standard Test Methods for Lightfastness of Colorants Used in
Artists' Materials.[27][28][29]

o Methodology:

o Prepare test specimens of the pigment dispersed in a suitable medium (e.g., paint,
plastic).

o Expose the specimens to a Xenon-arc lamp, which simulates the full spectrum of sunlight,
under controlled conditions of irradiance, temperature, and humidity.[27]

o Simultaneously expose a set of Blue Wool standards (rated 1-8) to the same conditions.

o Periodically evaluate the color change of the test specimens compared to an unexposed
control sample using a spectrophotometer to calculate the color difference (AE*).[28]
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o The lightfastness rating is assigned based on the Blue Wool standard that shows a similar
degree of fading. An alternative method involves exposure to natural daylight filtered
through glass.[27]

Heat Stability Testing

Heat stability is a critical parameter for pigments used in high-temperature processing, such as

in plastics manufacturing.

o Standard: ISO 787-21: General methods of test for pigments and extenders — Part 21
Comparison of heat stability of pigments using a stoving medium.[30][31]

o Methodology:
o The pigment is dispersed into a plastic resin (e.g., HDPE) at a specified concentration.

o The pigmented plastic is then processed through an injection molding machine at various
temperatures, with the material held at each temperature for a defined period (e.g., 5
minutes).

o The color of the resulting plastic chips is measured and compared to a standard
processed at a lower temperature.

o The heat stability is reported as the maximum temperature at which no significant color
change (typically AE* < 3.0) is observed.

Manufacturing and Selection Workflow

The selection of an appropriate pigment is a multi-faceted process that balances cost,
performance, and application-specific requirements. The following diagram illustrates a typical
workflow for selecting a red pigment in a manufacturing setting.
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Pigment Selection Workflow for Manufacturing
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Pigment Selection Workflow
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Conclusion

Bronze Orange (Pigment Red 53:1) remains a cornerstone in the colorant industry due to its
compelling cost-effectiveness and satisfactory performance in a range of applications where
high lightfastness is not a critical requirement. For applications demanding greater durability
and weather resistance, higher-performance alternatives such as Pigment Red 170 offer
superior properties, albeit at a higher cost. The selection of the optimal pigment necessitates a
thorough evaluation of the specific manufacturing process, end-use application requirements,
and overall cost-in-use. This guide provides a foundational framework for making informed
decisions in the selection of red pigments for industrial manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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